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Antibacterial Spectrum and Key Features

The antibacterial activity of cefcapene pivoxil is characterized by its broad spectrum and stability against

certain resistance mechanisms. The table below summarizes its activity against key pathogens.

Bacterial
Type

Pathogen Examples Activity / Notes

Gram-
Positive

Staphylococcus aureus
[1]

Active, including strains that cause a high number of drug-
resistant infections [2].

Streptococcus pyogenes
[2]

Active.

Gram-
Negative

Haemophilus influenzae
[3] [4]

Active, including ampicillin-resistant (beta-lactamase
producing) strains [3].

Serratia spp. [3] Active.

Proteus spp. [3] Active.
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Bacterial
Type

Pathogen Examples Activity / Notes

Escherichia coli [2] Active.

Moraxella catarrhalis [2] Active.

Key features of its profile include:

Prodrug Design: It is a pivaloyloxymethyl ester prodrug, which is hydrolyzed by esterases in the
intestinal mucosa to release the active compound, cefcapene, ensuring good oral bioavailability [5]

[2].
Mechanism of Action: The active form, cefcapene, inhibits bacterial cell wall synthesis by binding to

penicillin-binding proteins (PBPs), disrupting peptidoglycan cross-linking and leading to cell lysis [6]
[7].

Stability: It exhibits stability against beta-lactamases produced by penicillin-resistant Streptococcus
pneumoniae and ampicillin-resistant Haemophilus influenzae [3].

The following diagram illustrates the prodrug activation and mechanism of action of cefcapene pivoxil.
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Experimental Data and Protocols

For research and quality control purposes, validated experimental methods are available to study cefcapene

pivoxil.
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Pharmacokinetic Profile

A study in healthy subjects after a single oral dose provided the following key parameters [4]:

Pharmacokinetic Parameter 100 mg Dose 150 mg Dose 200 mg Dose

Cmax (mg/L) 1.04 ± 0.22 1.24 ± 0.46 1.56 ± 0.43

AUCinf (h·mg/L) 2.94 ± 0.46 3.97 ± 1.28 4.70 ± 1.19

Tmax (h) 1.5 - 2.0 1.5 - 2.0 1.5 - 2.0

Fraction Excreted Unchanged in Urine 31.5% - 42.9% 31.5% - 42.9% 31.5% - 42.9%

Stability-Indicating HPLC Protocol

This method is suitable for quantifying cefcapene pivoxil in the presence of its degradation products [1].

Equipment: HPLC system with Diode Array Detector (DAD).

Column: Lichrospher RP-18 (250 mm × 4.6 mm, 5 μm).
Mobile Phase: Acetonitrile and a mixture of citric acid (10 mmol L⁻¹) and potassium chloride (18

mmol L⁻¹) in a 45:55 (v/v) ratio. The pH is 2.36.
Flow Rate: 1.0 mL/min.

Detection Wavelength: 270 nm.
Column Temperature: 30 °C.

Sample Concentration: Typically in the range of 20–240 mg/L.
Validation: The method has been validated for linearity, accuracy, precision, and selectivity. Peak

purity for cefcapene pivoxil was confirmed to be over 98.79% under various stress conditions [1].

The workflow for conducting a forced degradation study is as follows:
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Important Research and Clinical Considerations

Carnitine Depletion: As a pivalate-containing prodrug, cefcapene pivoxil can cause
hypocarnitinemia by forming pivaloylcarnitine, which is excreted in urine [8]. While most reported

cases of symptomatic hypoglycemia due to this effect are in children, it can occur in elderly, frail, or
malnourished adults, particularly those with underlying endocrine disorders [8].

Pregnancy Safety: A prospective cohort study in Japan concluded that exposure to cefcapene pivoxil
during the first trimester of pregnancy was not associated with a statistically significant
increased risk of major malformations in infants [3]. The incidence was 2.6% in the exposed group
versus 1.8% in the control group (adjusted odds ratio: 1.48, 95% CI: 0.64–3.42) [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Cefcapene pivoxil hydrochloride hydrate antibacterial spectrum

Gram-positive Gram-negative]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b523075#cefcapene-pivoxil-hydrochloride-hydrate-antibacterial-

spectrum-gram-positive-gram-negative]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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